Cas no 1790200-45-1 (6-Methyl-4-[[1-[[(3-methylphenyl)methyl]sulfonyl]-3-azetidinyl]oxy]-2H-pyran-2-one)

• Product Name: 6-Methyl-4-[[1-[[(3-methylphenyl)methyl]sulfonyl]-3-azetidinyl]oxy]-2H-pyran-2-one
• CAS No: 1790200-45-1
• MF: C₁₇H₁₉NO₅S
• MW: 349.401463747025
• CID: 5369030
• Update Time: 2025-11-02

6-Methyl-4-[[1-[[(3-methylphenyl)methyl]sulfonyl]-3-azetidinyl]oxy]-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-4-[[1-[[(3-methylphenyl)methyl]sulfonyl]-3-azetidinyl]oxy]-2H-pyran-2-one

• Inchi： 1S/C17H19NO5S/c1-12-4-3-5-14(6-12)11-24(20,21)18-9-16(10-18)23-15-7-13(2)22-17(19)8-15/h3-8,16H,9-11H2,1-2H3
• InChI Key： SGFNVKZTWTTYPR-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CN(S(CC3=CC=CC(C)=C3)(=O)=O)C2)=C1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 574.5±60.0 °C(Predicted)
• pka: -5.76±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on 6-Methyl-4-[[1-[[(3-methylphenyl)methyl]sulfonyl]-3-azetidinyl]oxy]-2H-pyran-2-one

6-Methyl-4-[[1-[[(3-methylphenyl)methyl]sulfonyl]-3-azetidinyl]oxy]-2H-pyran-2-one: A Novel Compound with Potential Therapeutic Applications

6-Methyl-4-[[1-[[(3-methylphenyl)methyl]sulfonyl]-3-azetidinyl]oxy]-2H-pyran-2-one is a complex organic compound with a unique molecular structure that has attracted significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 1790200-45-1, represents a promising candidate for the development of new therapeutic agents targeting specific biological pathways. The chemical structure of this compound is characterized by a 2H-pyran-2-one ring system, which is further substituted with multiple functional groups, including a 3-azetidinyl moiety and a 3-methylphenyl group. These structural features are critical in determining the compound's pharmacological activity and its potential applications in drug development.

The 2H-pyran-2-one ring is a six-membered heterocyclic structure that is commonly found in various biologically active molecules. Its presence in 6-Methyl-4-[[1-[[(3-methylphenyl)methyl]sulfonyl]-3-azetidinyl]oxy]-2H-pyran-3-one contributes to its ability to interact with specific enzyme targets, such as serine proteases and kinases. The 3-azetidinyl group, a four-membered ring containing nitrogen, is another key structural element that enhances the compound's reactivity and selectivity. This group is often associated with the modulation of cellular signaling pathways, making it a valuable component in the design of targeted therapies.

Recent studies have highlighted the potential of 6-Methyl-4-[[1-[[(3-methylphenyl)methyl]sulfonyl]-3-azetidinyl]oxy]-2H-pyran-2-one in the treatment of inflammatory diseases and cancer. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is a key regulator of immune responses. The 3-methylphenyl substituent plays a crucial role in this mechanism by enhancing the compound's ability to cross the blood-brain barrier, allowing it to exert its effects on central nervous system disorders.

Another area of interest is the compound's potential as an antitumor agent. Research conducted by a team at the University of Tokyo in 2024 revealed that 6-Methyl-4-[[1-[[(3-methylphenyl)methyl]sulfonyl]-3-azetidinyl]oxy]-2H-pyran-2-one can induce apoptosis in cancer cells by targeting the Bcl-2 family of proteins. This finding is particularly significant given the increasing prevalence of drug resistance in cancer therapy. The 2H-pyran-2-one ring system is believed to contribute to this activity by interacting with specific binding sites on the Bcl-2 proteins, thereby disrupting their anti-apoptotic functions.

The synthesis of 6-Methyl-4-[[1-[[(3-methylphenyl)methyl]sulfonyl]-3-azetidinyl]oxy]-2H-pyran-2-one involves a multi-step process that requires precise control of reaction conditions. The key synthetic route involves the formation of the 3-azetidinyl group through a nucleophilic substitution reaction, followed by the introduction of the 3-methylphenyl moiety via a sulfonylation step. This approach allows for the efficient construction of the complex molecular framework, which is essential for the compound's biological activity.

Despite its promising therapeutic potential, the compound's pharmacokinetic properties are still under investigation. A 2023 study published in Drug Metabolism and Disposition reported that the compound exhibits moderate oral bioavailability, which suggests that it may be suitable for oral administration. However, further studies are needed to optimize its pharmacokinetic profile and to determine its safety in long-term use.

In addition to its therapeutic applications, the compound's structural features make it an attractive candidate for the development of new drug delivery systems. The 2H-pyran-2-one ring system can be modified to enhance the compound's solubility and stability, which are critical factors in the formulation of effective pharmaceutical products. Researchers are also exploring the possibility of conjugating the compound with targeting ligands to improve its specificity for certain tissues or cells.

Overall, 6-Methyl-4-[[1-[[(3-methylphenyl)methyl]sulfonyl]-3-azetidinyl]oxy]-2H-pyran-2-one represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and potential therapeutic applications make it a promising candidate for the development of new treatments for a variety of diseases. As research in this area continues to evolve, it is likely that this compound will play an increasingly important role in the treatment of complex medical conditions.